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An In-depth Technical Guide to the Physicochemical Properties of Ethyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl laurate (ethyl dodecanoate) is a fatty acid ester with significant applications across the

pharmaceutical, cosmetic, and food industries. Its utility as an emollient, solvent, penetration

enhancer, and flavoring agent is directly attributable to its specific physicochemical

characteristics. This technical guide provides a comprehensive overview of these properties,

detailing quantitative data, the experimental protocols for their determination, and the

implications for research and development.

Chemical Identity
Ethyl laurate is the ethyl ester of lauric acid (dodecanoic acid). It is formed through the Fischer

esterification of lauric acid and ethanol.[1][2] It is recognized for its mild, waxy, and floral-fruity

odor.[3][4][5]

IUPAC Name: Ethyl dodecanoate

Synonyms: Lauric Acid Ethyl Ester[6]

CAS Number: 106-33-2[6]

Chemical Formula: C₁₄H₂₈O₂[3][6]
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Molecular Weight: 228.37 g/mol [3][7]

EINECS Number: 203-386-0[3]

Physicochemical Properties
The physical and chemical properties of ethyl laurate are summarized below. These

parameters are critical for predicting its behavior in various formulations and biological

systems.

Summary of Physical Properties
The following table compiles the key physical constants for ethyl laurate, gathered from

various sources.

Property Value Conditions

Appearance
Clear, colorless to pale yellow

oily liquid
Ambient Temperature

Melting Point -2 °C to -12 °C 760 mm Hg

Boiling Point 269 °C to 275 °C 760 mm Hg

141 °C to 142 °C 8.00 mm Hg

Density 0.86 g/cm³ to 0.867 g/cm³ 20-25 °C

Refractive Index 1.430 to 1.434 20 °C

Vapor Pressure 0.007 mmHg 25 °C

0.1 hPa (0.075 mmHg) 60 °C

Flash Point 100 °C to 138 °C Closed Cup

Autoignition Temp. >300 °C -

References for Table 2.1:[1][4][6][7][8][9][10][11][12]

Solubility and Partitioning Behavior
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Solubility is a crucial parameter for formulation development, especially for drug delivery

systems.

Property Description

Solubility in Water Insoluble (0.4128 mg/L at 25 °C)

Solubility in Organic Solvents
Soluble in alcohol, ether, chloroform, and ethyl

acetate. Miscible with oils.

LogP (o/w) 5.71 to 6.02

References for Table 2.2:[7][10][13]

Experimental Protocols for Property Determination
Accurate determination of physicochemical properties relies on standardized experimental

methodologies. This section outlines the protocols for measuring key parameters of ethyl
laurate.

Workflow for Physicochemical Characterization
The general workflow for characterizing a liquid sample like ethyl laurate involves a series of

sequential tests to determine its primary physical and chemical properties.

Caption: General experimental workflow for physicochemical characterization.

Density Measurement
Principle: Density is determined by measuring the mass of a known volume of the liquid at a

controlled temperature.

Method (Pycnometer):

Clean and dry a pycnometer (a glass flask with a precise volume) and determine its mass

(m₁).

Fill the pycnometer with distilled water and place it in a thermostatic bath at a specific

temperature (e.g., 20°C) until it reaches thermal equilibrium.
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Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer

filled with water (m₂).

Empty and dry the pycnometer, then fill it with ethyl laurate.

Repeat the thermal equilibration process at the same temperature.

Adjust the ethyl laurate level to the mark, dry the exterior, and weigh the pycnometer (m₃).

Calculate the density (ρ) using the formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water.

Boiling Point Determination
Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure.

Method (Distillation - ASTM D1078):

Place a measured volume of ethyl laurate into a distillation flask.

Add boiling chips to ensure smooth boiling.

Assemble the distillation apparatus with a condenser and a collection vessel.

Insert a calibrated thermometer so that the top of the bulb is level with the bottom of the side-

arm of the flask.

Heat the flask gently.

Record the temperature when the first drop of condensate falls from the condenser tip (Initial

Boiling Point).

Continue distillation and record the temperature range over which the liquid distills. For a

pure substance, this range should be narrow.

Record the atmospheric pressure and apply a correction if it deviates from 760 mmHg.

Refractive Index Measurement
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Principle: The refractive index is a measure of how much light bends, or refracts, when it enters

the liquid. It is a characteristic property dependent on temperature and the wavelength of light.

Method (Abbe Refractometer):

Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled

water).

Ensure the prism surfaces are clean and dry.

Apply a few drops of ethyl laurate onto the lower prism.

Close the prisms and allow the sample to reach the instrument's set temperature (e.g.,

20°C).

Adjust the light source and use the coarse and fine adjustment knobs to bring the dividing

line between the light and dark fields into sharp focus at the crosshairs of the eyepiece.

Read the refractive index directly from the instrument's scale.

Viscosity Measurement
Principle: Viscosity is the measure of a fluid's internal resistance to flow.[14]

Method (Rotational Viscometer):

Select an appropriate spindle and rotational speed based on the expected viscosity of ethyl
laurate.

Pour the sample into a suitable container and bring it to the desired temperature using a

water bath.

Immerse the spindle into the ethyl laurate up to the marked level.

Start the viscometer motor at the selected speed and allow the reading to stabilize.

The instrument measures the torque required to rotate the spindle and calculates the

dynamic viscosity, typically in centipoise (cP).[15][16]
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Surface Tension Measurement
Principle: Surface tension is the tendency of liquid surfaces to shrink into the minimum surface

area possible. It is measured as the force per unit length.

Method (Du Noüy Ring Method):

A platinum-iridium ring is suspended from a sensitive balance (tensiometer).[17][18]

The ring is immersed in the ethyl laurate sample, which has been brought to a constant

temperature.

The ring is slowly pulled upwards through the liquid-air interface.[19]

The liquid adheres to the ring, forming a meniscus.

The force required to pull the ring just free from the surface is measured.[18]

This maximum force is used to calculate the surface tension, applying appropriate correction

factors.

Synthesis and Applications in Drug Development
The properties of ethyl laurate make it a valuable excipient in pharmaceutical formulations.

Synthesis via Fischer Esterification
Ethyl laurate is typically synthesized by reacting lauric acid with ethanol in the presence of an

acid catalyst.[1][2] This reversible reaction is driven to completion by removing the water

produced.
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Caption: Fischer esterification process for the synthesis of ethyl laurate.

Role in Pharmaceutical Formulations
The physicochemical profile of ethyl laurate underpins its use in drug development:

Solvent: Its non-polar nature and miscibility with oils make it an excellent solvent for lipophilic

active pharmaceutical ingredients (APIs) in topical and oral formulations.[1][6]

Emollient: In topical products like creams and lotions, it acts as a skin-conditioning agent,

providing a smooth, non-greasy feel.[1][6]

Penetration Enhancer: Its lipophilicity (high LogP) allows it to reversibly disrupt the stratum

corneum, facilitating the absorption of APIs through the skin.

Viscosity Modifier: It can be used to adjust the viscosity of formulations, improving their

spreadability and texture.

Safety and Handling
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Toxicity: Ethyl laurate exhibits low acute toxicity, with high LD50 values (>5000 mg/kg in

rabbits, both oral and dermal).[7][13][20]

Handling: Standard laboratory practices are recommended. Avoid contact with skin and eyes

and do not breathe vapor.[13][21] Use in a well-ventilated area.

Storage: Store in a cool, dry place in tightly sealed containers, protected from heat, light, and

ignition sources.[22][11][12]

Incompatibilities: Avoid contact with strong oxidizing agents, strong reducing agents, acids,

and bases.[11][23][24]

Combustibility: It is a combustible liquid.[2][3] When heated to decomposition, it may emit

acrid smoke.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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